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Compound of Interest

Compound Name: Nnc-55-0396

Cat. No.: B1679359 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential procedural

guidance for the personal protective equipment (PPE), handling, and disposal of NNC-55-0396,

a selective T-type calcium channel blocker.

Personal Protective Equipment (PPE) and Safety
Measures
Adherence to proper safety protocols is critical to minimize exposure and ensure a safe

laboratory environment. The following table summarizes the required personal protective

equipment and safety measures when handling NNC-55-0396.
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Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Skin Protection Gloves

Chemical-impermeable gloves,

inspected prior to use. Must

satisfy EU Directive

89/686/EEC and EN 374

standard.[1]

Protective Clothing
Fire/flame resistant and

impervious clothing.[1]

Respiratory Protection Respirator

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.[1]

Engineering Controls Ventilation
Handle in a well-ventilated

place.[1]

Emergency Exits

Ensure clear access to

emergency exits and a

designated risk-elimination

area.[1]

Operational Plan: Handling and Storage
Handling: When working with NNC-55-0396, it is crucial to avoid the formation of dust and

aerosols.[1] Use non-sparking tools to prevent fire from electrostatic discharge.[1] All handling

should be performed in a well-ventilated area, and direct contact with skin and eyes must be

avoided.[1]

Storage: Store NNC-55-0396 in a tightly closed container in a dry, cool, and well-ventilated

place.[1]

Accidental Release and First Aid
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Accidental Release Measures: In the event of a spill, immediately evacuate personnel to a safe

area.[1] Avoid dust formation and breathing vapors, mist, or gas.[1] Ensure adequate ventilation

and remove all sources of ignition.[1] Personnel involved in cleanup should wear appropriate

personal protective equipment, including chemical-impermeable gloves.[1] Prevent the

chemical from entering drains.[1]

First Aid Procedures:

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
All waste material containing NNC-55-0396 must be collected and disposed of in accordance

with appropriate local and national laws and regulations.[1] The chemical should be kept in

suitable, closed containers for disposal.[1] Use spark-proof tools and explosion-proof

equipment during the disposal process.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the procedural workflow for the safe handling of NNC-55-
0396, from preparation to disposal.
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Safe Handling Workflow for NNC-55-0396
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Caption: Procedural workflow for the safe handling of NNC-55-0396.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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